Cas no 1849229-27-1 ([2-(2-Methyl-1,3-thiazol-5-yl)cyclopropyl]methanamine)

• Product Name: [2-(2-Methyl-1,3-thiazol-5-yl)cyclopropyl]methanamine
• CAS No: 1849229-27-1
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 5893546
• PubChem ID: 130580455
• Update Time: 2025-05-19

[2-(2-Methyl-1,3-thiazol-5-yl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1849229-27-1
• [2-(2-methyl-1,3-thiazol-5-yl)cyclopropyl]methanamine
• EN300-1865311
• [2-(2-Methyl-1,3-thiazol-5-yl)cyclopropyl]methanamine

• Inchi： 1S/C8H12N2S/c1-5-10-4-8(11-5)7-2-6(7)3-9/h4,6-7H,2-3,9H2,1H3
• InChI Key： LPGMBDSOOBEUHK-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1CC1CN

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.2Ų

Additional information on [2-(2-Methyl-1,3-thiazol-5-yl)cyclopropyl]methanamine

Comprehensive Overview of [2-(2-Methyl-1,3-thiazol-5-yl)cyclopropyl]methanamine (CAS No. 1849229-27-1): Properties, Applications, and Research Insights

The compound [2-(2-Methyl-1,3-thiazol-5-yl)cyclopropyl]methanamine (CAS No. 1849229-27-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This bicyclic amine derivative, characterized by a thiazole ring fused with a cyclopropyl scaffold, exemplifies the growing interest in heterocyclic compounds as building blocks for drug discovery. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

From a structural perspective, the presence of both a methyl-thiazole moiety and a cyclopropylmethanamine group contributes to the molecule's stereoelectronic properties, which influence its pharmacokinetic behavior. Recent studies highlight its potential as a ligand for G-protein-coupled receptors (GPCRs), a hot topic in drug development circles. The compound's logP and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability—a critical factor in neurotherapeutic agent design, as evidenced by its frequent mention in medicinal chemistry forums and patent literature.

The synthesis of [2-(2-Methyl-1,3-thiazol-5-yl)cyclopropyl]methanamine typically involves cyclopropanation strategies followed by functional group interconversion, with yields optimized through modern catalytic methods. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), a requirement emphasized in recent quality-by-design (QbD) pharmaceutical guidelines. Its stability under various pH conditions has been investigated using accelerated stability testing protocols, addressing industry demands for robust formulations.

In the context of green chemistry advancements, researchers have explored solvent-free synthetic routes for this compound, responding to the growing demand for sustainable chemical processes. Computational studies employing molecular docking and QSAR modeling predict favorable interactions with enzymatic targets, particularly those involved in neurotransmitter regulation—a subject of intense interest in depression and anxiety disorder research. These computational approaches align with the pharmaceutical industry's shift toward AI-driven drug discovery.

Safety evaluations of CAS 1849229-27-1 follow OECD guidelines, with particular attention to its acute toxicity profile and environmental fate. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling, reflecting workplace safety standards emphasized in laboratory best practices. The compound's biodegradability has become a focal point, coinciding with increased regulatory scrutiny on persistent organic pollutants.

Market analysts note rising demand for [2-(2-Methyl-1,3-thiazol-5-yl)cyclopropyl]methanamine in contract research organizations (CROs), driven by its utility in high-throughput screening platforms. Its appearance in recent gene expression studies related to neurodegeneration further underscores its research relevance. Patent landscapes reveal innovative applications in prodrug formulations, particularly for enhancing oral bioavailability—a persistent challenge in CNS drug delivery systems.

Future research directions may explore the compound's potential in epigenetic modulation, given emerging links between thiazole derivatives and histone deacetylase inhibition. The development of chiral variants could unlock new stereoselective applications, while nanocarrier incorporation might address current limitations in tissue targeting. These possibilities position CAS 1849229-27-1 as a versatile scaffold in next-generation therapeutic development, bridging traditional medicinal chemistry with cutting-edge biotechnology approaches.